Cas no 1261907-92-9 (2-(3,4-Difluorophenyl)pyridin-3-ol)

• Product Name: 2-(3,4-Difluorophenyl)pyridin-3-ol
• CAS No: 1261907-92-9
• MF: C₁₁H₇F₂NO
• MW: 207.176189661026
• MDL: MFCD18312078
• CID: 2762694
• PubChem ID: 53217675
• Update Time: 2025-07-21

2-(3,4-Difluorophenyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• MFCD18312078
• 1261907-92-9
• 2-(3,4-DIFLUOROPHENYL)-3-HYDROXYPYRIDINE
• AKOS017557348
• DTXSID00682704
• 2-(3,4-Difluorophenyl)-3-hydroxypyridine, 95%
• 3-Hydroxy-2-(3,4-difluorophenyl)pyridine
• 2-(3,4-Difluorophenyl)pyridin-3-ol

• MDL： MFCD18312078
• Inchi： 1S/C11H7F2NO/c12-8-4-3-7(6-9(8)13)11-10(15)2-1-5-14-11/h1-6,15H
• InChI Key： UCCVLFULLIAEIM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C(=CC=CN=1)O)F

Computed Properties

• Exact Mass: 207.04957017Da
• Monoisotopic Mass: 207.04957017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(3,4-Difluorophenyl)pyridin-3-ol

Introduction to 2-(3,4-Difluorophenyl)pyridin-3-ol and Its Significance in Modern Chemical Research

2-(3,4-Difluorophenyl)pyridin-3-ol, identified by the CAS number 1261907-92-9, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aromatic compound features a pyridine core substituted with a 3,4-difluorophenyl group, making it a versatile scaffold for the development of novel bioactive molecules. The presence of fluorine atoms in the aromatic ring introduces unique electronic and steric properties, which can be exploited to modulate the biological activity of the compound.

The structural motif of 2-(3,4-Difluorophenyl)pyridin-3-ol is particularly intriguing due to its potential applications in drug discovery. Pyridine derivatives are well-known for their role in medicinal chemistry, often serving as key structural elements in small-molecule drugs targeting various therapeutic pathways. The 3,4-difluorophenyl substituent enhances the compound's lipophilicity and metabolic stability, attributes that are crucial for optimizing pharmacokinetic profiles. These features make it an attractive candidate for further exploration in the design of next-generation pharmaceuticals.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their ability to improve drug efficacy and reduce off-target effects. Studies have demonstrated that fluorine atoms can enhance binding affinity by increasing the electron-withdrawing effect and influencing molecular shape complementarity with biological targets. The incorporation of fluorine into 2-(3,4-Difluorophenyl)pyridin-3-ol not only improves its pharmacological properties but also opens up avenues for structure-activity relationship (SAR) studies.

One of the most promising applications of 2-(3,4-Difluorophenyl)pyridin-3-ol lies in its potential use as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved therapeutic indices. The pyridine-pyridine connection in 2-(3,4-Difluorophenyl)pyridin-3-ol provides a rigid framework that can be fine-tuned to interact with kinase active sites.

Recent advancements in computational chemistry have enabled the virtual screening of large libraries of compounds, including derivatives of 2-(3,4-Difluorophenyl)pyridin-3-ol, to identify lead candidates for further optimization. Machine learning algorithms have been particularly effective in predicting binding affinities andADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, streamlining the drug discovery process. These computational tools have accelerated the identification of promising scaffolds like 2-(3,4-Difluorophenyl)pyridin-3-ol, facilitating rapid progression from hit identification to lead optimization.

The synthesis of 2-(3,4-Difluorophenyl)pyridin-3-ol presents unique challenges due to the need for precise functionalization at multiple positions on the aromatic ring. Traditional synthetic routes often require multi-step sequences involving careful regioselective transformations. However, recent innovations in catalytic methods have enabled more efficient synthetic strategies. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the pyridine-pyridine core with high selectivity and yield. These advances have made it feasible to produce complex derivatives like 2-(3,4-Difluorophenyl)pyridin-3-ol on a scalable basis.

The biological evaluation of 2-(3,4-Difluorophenyl)pyridin-3-ol has revealed intriguing activities across multiple therapeutic areas. Preclinical studies have shown that derivatives of this compound exhibit potent inhibitory effects against certain kinases and other enzymes involved in inflammatory pathways. These findings align with ongoing research aimed at developing small-molecule modulators for treating chronic inflammatory diseases and cancer. The ability of fluorinated pyridines to modulate enzyme activity suggests that 2-(3,4-Difluorophenyl)pyridin-3-ol could serve as a foundation for developing novel therapeutic agents.

Furthermore, the structural versatility of 2-(3,4-Difluorophenyl)pyridin-3-ol allows for further derivatization to explore different biological targets. By introducing additional functional groups or altering substituents at various positions on the molecule, researchers can fine-tune its pharmacological profile. This flexibility has led to the development of several analogs with enhanced potency or selectivity. Such SAR studies are essential for optimizing drug candidates and minimizing side effects.

The role of fluorine atoms in influencing metabolic stability has also been extensively studied in relation to 2-(3,4-Difluorophenyl)pyridin-3-ol and its derivatives. Fluorinated compounds often exhibit increased resistance to degradation by metabolic enzymes such as cytochrome P450 (CYP450), leading to prolonged half-lives and improved bioavailability. This property is particularly valuable in drug development as it allows for less frequent dosing and better patient compliance. Understanding these metabolic interactions is crucial for designing compounds that maintain efficacy while minimizing toxicity.

In conclusion,2-(3,4-Difluorophenyl)pyridin-3-ol (CAS no 1261907-92-9) represents a significant advancement in chemical biology and pharmaceutical research due to its unique structural features and potential applications. Its role as a versatile scaffold for kinase inhibitors and other bioactive molecules underscores its importance in modern drug discovery efforts. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies,2-(3,4-Difluorophenyl)pyridin-3-ol is poised to play a pivotal role in shaping the future of medicinal chemistry.